1-Benzyl-3-(3-chlorophenyl)piperidin-3-ol
Overview
Description
Molecular Structure Analysis
The compound’s molecular structure consists of a piperidine ring with a benzyl group and a chlorophenyl group attached. The chlorine atom is positioned ortho to the hydroxyl group on the phenyl ring. The benzyl group enhances lipophilicity, which can impact its pharmacological properties .
Chemical Reactions Analysis
Scientific Research Applications
Synthesis and Cytotoxic Activity
Compounds structurally related to 1-Benzyl-3-(3-chlorophenyl)piperidin-3-ol have been synthesized and evaluated for their cytotoxic activities against various cancer cell lines. For example, a study on 3-amino-1-(2,5-dichlorophenyl)-8-methoxy-1H-benzo[f]chromene-2-carbonitrile demonstrated promising cytotoxic activities against human cancer cell lines, including MDA-MB-231, A549, and MIA PaCa-2, highlighting the potential for developing anti-cancer agents from similar structures (El Gaafary et al., 2021).
Modification of Nociception and Morphine Tolerance
Selective opiate receptor-like orphan receptor antagonists, sharing functional groups with this compound, have been explored for their ability to modify nociception and morphine tolerance. This suggests potential applications in developing novel pain management therapies (Zaratin et al., 2004).
Antimicrobial Activity
The synthesis of piperidine derivatives and their evaluation for antimicrobial activity against pathogens indicate potential applications in addressing infectious diseases. A study on 1-benzhydryl-sulfonyl-4-(3-(piperidin-4-yl)propyl)piperidine derivatives revealed significant antimicrobial activities, showcasing the therapeutic prospects of such compounds (Vinaya et al., 2009).
Antimicrobial and Docking Studies
Research on 3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile, a compound synthesized through a process involving ethanolic piperidine solution, showed favorable antimicrobial activities. Molecular docking analysis conducted on this molecule indicated its potential for targeting specific proteins, suggesting applications in drug design and discovery (Okasha et al., 2022).
Mechanism of Action
1-Benzyl-3-(3-chlorophenyl)piperidin-3-ol is a potent and highly selective dopamine reuptake inhibitor . It has been used in experimental psychiatric and neurological research. Its precise mechanism of action involves modulating dopamine neurotransmission by inhibiting dopamine reuptake transporters.
Properties
IUPAC Name |
1-benzyl-3-(3-chlorophenyl)piperidin-3-ol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClNO/c19-17-9-4-8-16(12-17)18(21)10-5-11-20(14-18)13-15-6-2-1-3-7-15/h1-4,6-9,12,21H,5,10-11,13-14H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SKCSHTQTBMBQCL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CN(C1)CC2=CC=CC=C2)(C3=CC(=CC=C3)Cl)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-{2-[3-(trifluoromethyl)phenoxy]ethoxy}-1H-isoindole-1,3(2H)-dione](/img/structure/B2658408.png)
![6-Tert-butyl-2-[1-(3,3-diphenylpropanoyl)piperidin-4-yl]pyridazin-3-one](/img/structure/B2658409.png)
![1-((5-chlorothiophen-2-yl)sulfonyl)-N-(3-cyano-5,6-dihydro-4H-cyclopenta[b]thiophen-2-yl)piperidine-4-carboxamide](/img/structure/B2658412.png)
![Ethyl ({4-ethyl-5-[1-methyl-5-(trifluoromethyl)-1H-pyrazol-3-YL]-4H-1,2,4-triazol-3-YL}thio)acetate](/img/structure/B2658414.png)
![5-Bromo-2-[[1-(2,3-dihydro-1H-inden-2-yl)piperidin-3-yl]methoxy]pyrimidine](/img/structure/B2658415.png)
![4,5-dimethyl-6-{4-[6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrimidine](/img/structure/B2658416.png)
![1-(4-Chlorobenzo[d]thiazol-2-yl)azetidin-3-yl acetate](/img/structure/B2658422.png)
